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Compound of Interest

Compound Name: YkI-5-124 tfa

Cat. No.: B8107706

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation and storage of stock solutions of
YKL-5-124 TFA, a potent and selective covalent inhibitor of Cyclin-Dependent Kinase 7
(CDK7).[1][2][3][4][5] Adherence to these guidelines is crucial for ensuring the stability, activity,
and reproducibility of experimental results.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of YKL-5-124 TFA
relevant to the preparation of stock solutions.
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Property Value Citations
Molecular Weight 629.63 g/mol [11[31[6]
Appearance White to off-white solid [6]

Solubility in DMSO

=100 mg/mL (equivalent to
158.82 mM)

[L13][6]1[7]

Solubility in Water

50 mg/mL (equivalent to 79.41
mM); requires sonication for
dissolution.

[1]31[6]

Storage (Powder)

Store at 4°C sealed and
protected from moisture. Can
be stored at -20°C for up to 3

years.

[3161[7]

Storage (Stock Solution)

Aliquot and store at -20°C for
up to 1 month or at -80°C for
up to 6 months. Avoid repeated

freeze-thaw cycles.

(L1618l

Experimental Protocol: Preparing a 10 mM DMSO

Stock Solution

This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), the most common solvent for this compound.

Materials:

YKL-5-124 TFA (solid powder)
Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

e Pre-calculation: Before opening the vial, calculate the volume of DMSO required to achieve
the desired concentration. To prepare a 10 mM stock solution from 1 mg of YKL-5-124 TFA,
use the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular Weight ( g/mol )) Volume (pL) =
(1 mg/629.63 g/mol )/ 0.010 mol/L x 1,000,000 pL/L = 158.8 uL

Therefore, add 158.8 pL of DMSO to 1 mg of YKL-5-124 TFA to make a 10 mM stock

solution.
e Preparation:

1. Before opening, bring the vial of YKL-5-124 TFA to room temperature to prevent
condensation of moisture.

2. Centrifuge the vial briefly to ensure all the powder is collected at the bottom.[8]

3. Carefully add the calculated volume of fresh, high-purity DMSO to the vial.[1][6][7] Using
DMSO that has absorbed moisture can significantly reduce the solubility of the compound.

[1]61[7]

4. Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming or sonication may be used if necessary, but is typically not required for DMSO.

» Aliquoting and Storage:

1. Once the stock solution is fully dissolved, dispense it into single-use aliquots in sterile,
tightly sealed tubes.[8]

2. Label the aliquots clearly with the compound name, concentration, date, and solvent.
3. For short-term storage (up to 1 month), store the aliquots at -20°C.[1][6][7]

4. For long-term storage (up to 6 months), store the aliquots at -80°C.[1][6]
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Note on Aqueous Solutions: If water is used as the solvent, ultrasonic assistance is
recommended to achieve dissolution.[1][3][6] For cell-based assays, any working solution
prepared from a water stock should be sterile-filtered through a 0.22 um filter before use.[1][6]
When diluting a DMSO stock into aqueous media for experiments, ensure the final DMSO
concentration is non-toxic to the cells (typically <0.5%).[8]

Workflow and Signaling Pathway Diagrams
Experimental Workflow: Stock Solution Preparation

The following diagram illustrates the standard workflow for preparing the YKL-5-124 TFA stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: YKL-5-124 TFA Stock Solution
Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8107706#preparing-ykl-5-124-tfa-stock-solution-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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